Cas no 1805168-60-8 (2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805168-60-8
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4858860
• Update Time: 2025-06-14

2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C8H4BrClF2N2/c9-7-6(10)4(1-2-13)3-5(14-7)8(11)12/h3,8H,1H2
• InChI Key： MOEVHOJNWCHHMA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CC#N)=CC(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile

Recent Advances in the Study of 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1805168-60-8)

2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1805168-60-8) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and herbicides, owing to its unique structural features that enable potent interactions with biological targets. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the efficacy of derivatives of 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile in inhibiting fungal growth in crops. The research team synthesized a series of pyridine-based compounds and evaluated their antifungal properties against Fusarium graminearum, a major pathogen affecting wheat and barley. The results indicated that the bromo- and chloro-substituents on the pyridine ring significantly enhanced the compound's binding affinity to fungal enzymes, leading to a 70% reduction in fungal proliferation at low concentrations.

In the pharmaceutical domain, a recent patent (WO2023056321A1) disclosed the use of 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile as a precursor for developing kinase inhibitors. The compound's difluoromethyl group was found to improve metabolic stability and bioavailability, making it a promising candidate for anticancer drug development. Preliminary in vitro assays revealed inhibitory activity against BRAF V600E mutant kinases, which are implicated in melanoma and other cancers.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile have been reported. A 2024 Organic Process Research & Development article detailed a novel catalytic method using palladium nanoparticles, which reduced the reaction time by 40% and improved yield to 85%. This innovation addresses previous challenges in large-scale synthesis, such as byproduct formation and low efficiency.

Environmental and safety assessments of 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile have also progressed. A regulatory review by the European Chemicals Agency (ECHA) in 2023 classified the compound as "moderately hazardous" due to its aquatic toxicity but noted its rapid degradation in soil. These findings underscore the need for careful handling in industrial settings while supporting its continued use in controlled applications.

In conclusion, 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-acetonitrile remains a versatile building block in chemical biology, with expanding applications in agrochemical and pharmaceutical research. Ongoing studies aim to optimize its derivatives for enhanced selectivity and reduced environmental impact, positioning it as a critical tool for addressing global challenges in crop protection and disease treatment.